Cas no 1779128-13-0 (2-(3-Fluorophenyl)-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride)

• Product Name: 2-(3-Fluorophenyl)-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride
• CAS No: 1779128-13-0
• MF: C₁₃H₁₆Cl₂FN₃O
• MW: 320.190044403076
• CID: 4786516
• PubChem ID: 86276771
• Update Time: 2025-05-20

2-(3-Fluorophenyl)-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluorophenyl)-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride
• AKOS027393197
• 2-(3-Fluorophenyl)-1,3,8-triazaspiro[4.5]dec-1-en-4-onedihydrochloride
• KS-8576
• CS-0448775
• 2-(3-Fluorophenyl)-1,3,8-triazaspiro[4.5]Dec-2-en-4-one dihydrochloride
• 2-(3-Fluorophenyl)-1,3,8-triazaspiro[4.5]dec-1-en-4-one 2HCl
• 2-(3-fluorophenyl)-1,3,8-triazaspiro[4.5]dec-1-en-4-one;dihydrochloride
• 1779128-13-0

• MDL： MFCD26097227
• Inchi： 1S/C13H14FN3O.2ClH/c14-10-3-1-2-9(8-10)11-16-12(18)13(17-11)4-6-15-7-5-13;;/h1-3,8,15H,4-7H2,(H,16,17,18);2*1H
• InChI Key： STRHOGRCGCNVHY-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1=CC=CC(=C1)C1NC(C2(CCNCC2)N=1)=O

Computed Properties

• Exact Mass: 319.0654457g/mol
• Monoisotopic Mass: 319.0654457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5

Additional information on 2-(3-Fluorophenyl)-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride

Comprehensive Overview of 2-(3-Fluorophenyl)-1,3,8-triazaspiro[4.5]dec-1-en-4-one Dihydrochloride (CAS No. 1779128-13-0)

The compound 2-(3-Fluorophenyl)-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride (CAS No. 1779128-13-0) is a specialized spirocyclic derivative with significant potential in pharmaceutical research. Its unique molecular structure, featuring a fluorophenyl moiety and a triazaspiro core, makes it a subject of interest for drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme modulation. Researchers are increasingly exploring its applications due to its bioavailability and selective binding properties.

In recent years, the demand for novel spirocyclic compounds has surged, driven by advancements in precision medicine and neuropharmacology. The 2-(3-Fluorophenyl) variant stands out due to its potential role in addressing conditions like neurodegenerative diseases and mood disorders. Its dihydrochloride salt form enhances solubility, a critical factor for in vivo efficacy. This aligns with current trends in drug formulation optimization, where improving pharmacokinetic profiles is a top priority.

The synthetic pathway for CAS 1779128-13-0 involves multi-step organic synthesis, often leveraging catalyzed cross-coupling reactions to achieve high purity. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These processes are frequently discussed in academic literature and patent filings, reflecting the compound's commercial and scientific value.

From a mechanistic perspective, the 1,3,8-triazaspiro[4.5]dec-1-en-4-one scaffold is notable for its ability to interact with G-protein-coupled receptors (GPCRs) and kinase enzymes. Such interactions are pivotal in signal transduction studies, a hot topic in biomedical research. Users searching for "spirocyclic kinase inhibitors" or "fluorophenyl-based therapeutics" will find this compound highly relevant, as it bridges gaps between chemical design and biological activity.

Environmental and safety profiles of 2-(3-Fluorophenyl)-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride are also under scrutiny, particularly in alignment with green chemistry principles. Researchers are optimizing synthetic routes to minimize waste, responding to growing interest in sustainable drug development. This focus on eco-friendly methodologies resonates with global initiatives like the UN Sustainable Development Goals (SDGs).

In summary, CAS 1779128-13-0 represents a convergence of innovative chemistry and therapeutic potential. Its study addresses key questions in modern medicinal chemistry, such as "How do spirocyclic compounds enhance drug selectivity?" or "What are the latest advances in fluorine-containing pharmaceuticals?" By integrating SEO-optimized keywords like triazaspiro derivatives and fluorophenyl pharmacophores, this overview aims to serve both scientific communities and industry stakeholders seeking cutting-edge insights.